Cas no 1682655-21-5 (cis-2-amino-5,5-difluoro-cyclohexanol)
Technical Introduction:
cis-2-Amino-5,5-difluoro-cyclohexanol is a fluorinated cyclohexanol derivative featuring both amino and hydroxyl functional groups in a cis-configuration. The presence of difluorine substituents at the 5-position enhances its steric and electronic properties, making it a valuable intermediate in medicinal chemistry and agrochemical synthesis. The compound’s rigid cyclohexane backbone, combined with fluorine-induced polarity, can improve binding affinity and metabolic stability in drug design. Its cis-amine-alcohol functionality also allows for selective derivatization, facilitating applications in chiral synthesis or as a building block for bioactive molecules. The difluorination further contributes to increased lipophilicity and bioavailability, underscoring its utility in advanced pharmaceutical research.
1682655-21-5 structure
Product Name:cis-2-amino-5,5-difluoro-cyclohexanol
CAS No:1682655-21-5
MF:C6H11F2NO
MW:151.154448747635
MDL:MFCD30834021
CID:5161601
Update Time:2026-03-04
cis-2-amino-5,5-difluoro-cyclohexanol Chemical and Physical Properties
Names and Identifiers
-
- rel-(1R,2S)-2-amino-5,5-difluorocyclohexan-1-ol
- (1R,2S)-2-amino-5,5-difluorocyclohexan-1-ol
- cis-2-amino-5,5-difluoro-cyclohexanol
-
- MDL: MFCD30834021
- Inchi: 1S/C6H11F2NO/c7-6(8)2-1-4(9)5(10)3-6/h4-5,10H,1-3,9H2/t4-,5+/m0/s1
- InChI Key: DSGREFWTLMOQGZ-CRCLSJGQSA-N
- SMILES: [C@@H]1(O)CC(F)(F)CC[C@@H]1N
cis-2-amino-5,5-difluoro-cyclohexanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1123430-500mg |
cis-2-Amino-5,5-difluoro-cyclohexanol |
1682655-21-5 | 95% | 500mg |
$1095 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1123430-1g |
cis-2-Amino-5,5-difluoro-cyclohexanol |
1682655-21-5 | 95% | 1g |
$1765 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1123430-5g |
cis-2-Amino-5,5-difluoro-cyclohexanol |
1682655-21-5 | 95% | 5g |
$6585 | 2024-07-28 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBUA636-100MG |
cis-2-amino-5,5-difluoro-cyclohexanol |
1682655-21-5 | 95% | 100MG |
¥ 1,729.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBUA636-250MG |
cis-2-amino-5,5-difluoro-cyclohexanol |
1682655-21-5 | 95% | 250MG |
¥ 2,765.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBUA636-500MG |
cis-2-amino-5,5-difluoro-cyclohexanol |
1682655-21-5 | 95% | 500MG |
¥ 4,606.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBUA636-1G |
cis-2-amino-5,5-difluoro-cyclohexanol |
1682655-21-5 | 95% | 1g |
¥ 6,910.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBUA636-5G |
cis-2-amino-5,5-difluoro-cyclohexanol |
1682655-21-5 | 95% | 5g |
¥ 20,730.00 | 2023-04-14 | |
| eNovation Chemicals LLC | Y1123430-100mg |
cis-2-Amino-5,5-difluoro-cyclohexanol |
1682655-21-5 | 95% | 100mg |
$555 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1123430-250mg |
cis-2-Amino-5,5-difluoro-cyclohexanol |
1682655-21-5 | 95% | 250mg |
$780 | 2024-07-28 |
cis-2-amino-5,5-difluoro-cyclohexanol Related Literature
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
1682655-21-5 (cis-2-amino-5,5-difluoro-cyclohexanol) Related Products
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- 1902951-20-5(rac-(1R,2R)-2-amino-4,4-difluorocyclopentan-1-ol, trans)
- 1646337-28-1(trans-2-amino-5,5-difluoro-cyclohexanol)
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